2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-4-pyridinylacetamide

• IUPAC Name: N-pyridin-4-yl-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C14H11N3O4S/c18-13(16-10-5-7-15-8-6-10)9-17-14(19)11-3-1-2-4-12(11)22(17,20)21/h1-8H,9H2,(H,15,16,18)
• InChI Key: KOXBNYSYJOQRDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=NC=C3
• Molecular Formula: C14H11N3O4S
• Molecular Weight: 317.32 g/mol

Description

Benzisothiazoles are a class of organic compounds containing a benzene ring fused to an isothiazole ring. Isothiazoles are heterocyclic compounds, meaning they contain atoms of at least two different elements in the ring structure - in this case, nitrogen and sulfur.

Molecular Structure Analysis

Benzisothiazoles have a bicyclic structure with a five-membered isothiazole ring fused to a benzene ring. The exact structure of the specific compound you’re asking about would depend on the locations and characteristics of its substituents.

Chemical Reactions Analysis

Benzisothiazoles can undergo a variety of chemical reactions, depending on their specific structures and the conditions used. They can participate in reactions such as sulfonation, nitration, and halogenation.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzisothiazoles can vary widely depending on their specific structures. They are generally stable compounds, but their reactivity can be influenced by the presence and position of substituents on the rings.

Mechanism of Action

Some benzisothiazoles have biological activity and are used in the pharmaceutical industry. The mechanism of action would depend on the specific biological target and the structure of the compound.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with benzisothiazoles would depend on their specific structures. Some benzisothiazoles are used in industry and medicine, while others may be harmful or toxic.

Future Directions

The study of benzisothiazoles and their derivatives is an active area of research, particularly in the development of new pharmaceuticals and materials. The future directions of this research would depend on the results of ongoing studies and the discovery of new applications for these compounds.